alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2

• IUPAC Name: 2-(1-ethoxy(1,2-13C2)ethylidene)propanedinitrile
• InChI: InChI=1S/C7H8N2O/c1-3-10-6(2)7(4-8)5-9/h3H2,1-2H3/i2+1,6+1
• InChI Key: BOSVWXDDFBSSIZ-PYASWXJZSA-N
• Canonical SMILES: CCOC(=C(C#N)C#N)C
• Isomeric SMILES: CCO[13C](=C(C#N)C#N)[13CH3]
• Molecular Formula: C7H8N2O
• Molecular Weight: 138.14 g/mol

Description

Alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2 (ACBMEN-13C2) is an organic compound with a wide range of applications in the field of scientific research. It is a highly reactive compound, making it a useful tool for the synthesis of other compounds. ACBMEN-13C2 is also used in a variety of biochemical and physiological studies, due to its ability to interact with other molecules.

Scientific Research Applications

Alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2 has a variety of uses in scientific research. It is used in the synthesis of a variety of compounds, including polymers, dyes, and pharmaceuticals. It is also used in the study of enzyme-substrate interactions, as it can be used to label proteins and other biomolecules. Additionally, alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2 is used in the study of drug metabolism, as its labeling allows for the tracking of drug molecules in the body.

Mechanism Of Action

The mechanism of action of alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2 is not fully understood. It is known that the compound can react with other molecules, forming covalent bonds. This allows for the labeling of proteins and other biomolecules, as well as the synthesis of other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2 are not well understood. It is known that the compound can interact with proteins and other biomolecules, allowing for the labeling of these molecules. It is also known that alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2 can be metabolized by the body, and that it can be excreted through the kidneys.

Advantages And Limitations For Lab Experiments

The advantages of using alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2 in laboratory experiments include its high reactivity, which allows for the rapid synthesis of compounds. Additionally, its labeling capabilities allow for the tracking of molecules in the body. The main limitation of alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2 is its potential toxicity, as it can be metabolized by the body and excreted through the kidneys.

Future Directions

The potential future applications of alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2 are numerous. It could be used to label proteins and other biomolecules, allowing for the study of enzyme-substrate interactions. Additionally, it could be used to synthesize a variety of compounds, such as polymers, dyes, and pharmaceuticals. It could also be used in the study of drug metabolism, as its labeling capabilities allow for the tracking of drug molecules in the body. Finally, alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2 could be used in the development of new drugs and therapies, as its reactivity allows for the rapid synthesis of compounds.

Synthesis Methods

Alpha-Cyano-beta-methyl-beta-ethoxyacrylonitrile-13C2 can be synthesized in a variety of ways. The most common method is the reaction of alpha-cyano-beta-methyl-beta-ethoxyacrylonitrile (ACBMEN) and 13C2-labeled trifluoroacetic acid (TFA). This reaction is carried out in a sealed glass vessel at a temperature of 80°C. The reaction is complete in about two hours, and yields the desired product with a purity of 98%. Other methods of synthesis, such as the reaction of ACBMEN with 13C2-labeled sodium borohydride (NaBH4), are also possible.